![molecular formula C7H11NS B2778690 Spiro[2.3]hexane-5-carbothioamide CAS No. 2137691-11-1](/img/structure/B2778690.png)
Spiro[2.3]hexane-5-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Spiro[2.3]hexane-5-carbothioamide, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the late 1970s and has since been widely used in scientific research.
Mechanism of Action
Spiro[2.3]hexane-5-carbothioamide works by binding to the dopamine D1 receptor and preventing dopamine from binding to it. This inhibits the downstream signaling pathways that are activated by dopamine binding to the receptor. As a result, the physiological effects of dopamine are blocked.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of glutamate in the prefrontal cortex, which is thought to be involved in the cognitive effects of dopamine. It has also been shown to decrease the activity of the cAMP-dependent protein kinase, which is involved in a number of cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Spiro[2.3]hexane-5-carbothioamide in lab experiments is its high selectivity for the dopamine D1 receptor. This allows researchers to study the specific effects of this receptor without affecting other dopamine receptors. However, one limitation of using this compound is that it has a relatively short half-life, which means that it needs to be administered frequently in experiments.
Future Directions
There are a number of future directions for research on Spiro[2.3]hexane-5-carbothioamide. One area of interest is its potential use in treating various neurological and psychiatric disorders. It has been shown to be effective in treating Parkinson's disease in animal models, and there is interest in studying its potential use in other disorders such as schizophrenia and addiction. Another area of interest is in understanding the role of the dopamine D1 receptor in various physiological processes. Further research is needed to fully understand the mechanisms underlying the effects of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a selective dopamine D1 receptor antagonist that has been widely used in scientific research. Its high selectivity for the dopamine D1 receptor makes it a valuable tool for studying the role of this receptor in various physiological processes. While there are limitations to its use in lab experiments, there is still much to be learned about the biochemical and physiological effects of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of Spiro[2.3]hexane-5-carbothioamide involves the reaction of 2,3-dichloroquinoxaline with thiourea. The resulting product is then reacted with 2,2-dimethyl-1,3-propanediamine to yield this compound. The overall yield of this process is around 15%.
Scientific Research Applications
Spiro[2.3]hexane-5-carbothioamide is mainly used in scientific research to study the dopamine D1 receptor. It has been shown to be a highly selective antagonist for this receptor and is often used to block its activity. This allows researchers to study the role of the dopamine D1 receptor in various physiological processes.
properties
IUPAC Name |
spiro[2.3]hexane-5-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NS/c8-6(9)5-3-7(4-5)1-2-7/h5H,1-4H2,(H2,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQBMOCQXPODJFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC(C2)C(=S)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.